Cas no 1803829-58-4 (Methyl 4,5-diiodo-2-fluorobenzoate)
Methyl 4,5-diiodo-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,5-diiodo-2-fluorobenzoate
-
- Inchi: 1S/C8H5FI2O2/c1-13-8(12)4-2-6(10)7(11)3-5(4)9/h2-3H,1H3
- InChI Key: USHCEPNVDSXALY-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C(C(=O)OC)=C1)F)I
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 201
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
Methyl 4,5-diiodo-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013510-250mg |
Methyl 4,5-diiodo-2-fluorobenzoate |
1803829-58-4 | 97% | 250mg |
480.00 USD | 2021-06-21 | |
| Alichem | A015013510-500mg |
Methyl 4,5-diiodo-2-fluorobenzoate |
1803829-58-4 | 97% | 500mg |
855.75 USD | 2021-06-21 | |
| Alichem | A015013510-1g |
Methyl 4,5-diiodo-2-fluorobenzoate |
1803829-58-4 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
Methyl 4,5-diiodo-2-fluorobenzoate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on Methyl 4,5-diiodo-2-fluorobenzoate
Methyl 4,5-diiodo-2-fluorobenzoate (CAS No. 1803829-58-4): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry
Methyl 4,5-diiodo-2-fluorobenzoate (CAS No. 1803829-58-4) is a fluorinated benzoate derivative characterized by the presence of two iodine substituents at the 4th and 5th positions of the benzene ring. This compound has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications in the synthesis of bioactive molecules.
The< strong>fluorine atom in the molecule imparts distinct electronic properties, influencing its reactivity and interactions with biological targets. The< strong>iode substituents further enhance its utility as a versatile building block for constructing more complex molecular architectures. Recent advancements in synthetic methodologies have highlighted the compound's role in generating novel heterocyclic compounds, which are increasingly recognized for their therapeutic potential.
In recent years, the development of fluorinated aromatic compounds has seen remarkable progress, particularly in the context of drug discovery. The< strong>Methyl 4,5-diiodo-2-fluorobenzoate molecule serves as an excellent precursor for introducing fluorine and iodine-containing moieties into pharmacophores. These elements are well-documented to modulate metabolic stability, binding affinity, and overall pharmacological activity of drug candidates. For instance, fluorine atoms can enhance lipophilicity and binding interactions with biological receptors, while iodine atoms provide handles for further functionalization via cross-coupling reactions.
The< strong>CAS No. 1803829-58-4 identifier ensures precise identification and traceability of this compound in research settings. Its structural motif is particularly valuable for designing small molecules that interact with specific biological pathways. Notably, benzoate derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms into this scaffold expands its pharmacological spectrum, making it a promising candidate for developing next-generation therapeutics.
Recent studies have demonstrated the utility of< strong>Methyl 4,5-diiodo-2-fluorobenzoate in constructing bioactive heterocycles such as benzofurans and benzothiophenes. These heterocyclic systems are prevalent in natural products and pharmaceuticals due to their ability to engage with various biological targets. The< strong>iode atoms facilitate palladium-catalyzed cross-coupling reactions, enabling the efficient assembly of complex molecular frameworks. Such transformations are pivotal in medicinal chemistry pipelines, where rapid access to structurally diverse compounds is essential for hit identification and optimization.
The< strong>fluorine-containing benzoate derivative also finds applications in materials science and agrochemical research. Fluorinated compounds are known for their enhanced chemical resistance and stability, making them suitable for advanced material formulations. Additionally, the< strong>iode substituents can be exploited in radiochemical applications, where radiolabeled derivatives are used for diagnostic imaging and therapeutic purposes.
In conclusion, Methyl 4,5-diiodo-2-fluorobenzoate (CAS No. 1803829-58-4) represents a valuable intermediate with broad utility across multiple domains of chemical research. Its unique combination of< strong>fluorine and< strong>iode substituents makes it an indispensable tool for synthetic chemists aiming to develop innovative bioactive molecules. As our understanding of structure-activity relationships continues to evolve, this compound is poised to play a pivotal role in future drug discovery endeavors.
1803829-58-4 (Methyl 4,5-diiodo-2-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)